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Compound of Interest

Compound Name: PPZ2

Cat. No.: B1677980 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Disposal of the Src Family Tyrosine Kinase Inhibitor PP2.

This document provides essential safety and logistical information for the proper disposal of

PP2 (CAS 172889-27-9), a potent Src family tyrosine kinase inhibitor. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. It is important to note that the name "PPZ2" appears to be a typographical error,

and the information herein pertains to PP2, a common laboratory chemical.

Compound Information
PP2 is a potent, reversible, and ATP-competitive inhibitor of the Src family of protein tyrosine

kinases.[1][2][3] It is widely used in cell signaling research.[4]
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Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all recommended safety precautions

are in place.

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including chemical-resistant gloves, safety goggles or a face shield, and a lab

coat.[6]

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of any dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6]

Handling: Avoid generating dust.[6] Wash hands thoroughly after handling.[6]

Hazard Information: PP2 is classified as toxic if swallowed (H301).[6][8] In case of ingestion,

immediately call a poison center or doctor.[6]

Step-by-Step Disposal Procedure
The disposal of PP2 and materials contaminated with it must be managed as hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in the

regular trash.

Waste Collection:

Collect all waste containing PP2, including the pure compound, contaminated solutions,

and disposable labware (e.g., pipette tips, tubes), in a designated hazardous waste

container.

The container must be made of a compatible material, be in good condition, and have a

secure, leak-proof lid.

Container Labeling:

Clearly label the hazardous waste container with a "Hazardous Waste" label as required

by your institution's Environmental Health and Safety (EHS) office.
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The label must include the full chemical name ("PP2"), the CAS number (172889-27-9),

and the quantity of waste. Do not use abbreviations.

Waste Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure that the waste is segregated from incompatible materials to prevent any adverse

chemical reactions.

Disposal of Empty Containers:

Thoroughly empty the original PP2 container.

The first rinse of the container with a suitable solvent (e.g., DMSO, followed by ethanol or

another solvent) must be collected and disposed of as hazardous waste. For highly toxic

chemicals, it is best practice to collect the first three rinses.

After rinsing and air-drying, deface or remove the original label from the container before

disposing of it as solid waste or in accordance with your institution's guidelines for rinsed

chemical containers.

Request for Pickup:

Once the waste container is full, or in accordance with your institution's policies, submit a

waste collection request to your EHS office. Do not allow hazardous waste to accumulate

in the laboratory for extended periods.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of PP2.
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Caption: Workflow for the safe disposal of PP2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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